![molecular formula C27H20FN4OP B13381241 6-[(2-fluorophenyl)imino]-2,2,2-triphenyl-3,6-dihydro-2H-1,3,4,2lambda~5~-oxadiazaphosphinine-5-carbonitrile](/img/structure/B13381241.png)
6-[(2-fluorophenyl)imino]-2,2,2-triphenyl-3,6-dihydro-2H-1,3,4,2lambda~5~-oxadiazaphosphinine-5-carbonitrile
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Description
6-[(2-fluorophenyl)imino]-2,2,2-triphenyl-3,6-dihydro-2H-1,3,4,2lambda~5~-oxadiazaphosphinine-5-carbonitrile is a complex organic compound with a unique structure that includes a fluorophenyl group, triphenyl groups, and an oxadiazaphosphinine ring
Properties
Molecular Formula |
C27H20FN4OP |
|---|---|
Molecular Weight |
466.4 g/mol |
IUPAC Name |
6-(2-fluorophenyl)imino-2,2,2-triphenyl-3H-1,3,4,2λ5-oxadiazaphosphinine-5-carbonitrile |
InChI |
InChI=1S/C27H20FN4OP/c28-24-18-10-11-19-25(24)30-27-26(20-29)31-32-34(33-27,21-12-4-1-5-13-21,22-14-6-2-7-15-22)23-16-8-3-9-17-23/h1-19,32H |
InChI Key |
TXBYUBRDNKJBAG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)P2(NN=C(C(=NC3=CC=CC=C3F)O2)C#N)(C4=CC=CC=C4)C5=CC=CC=C5 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-[(2-fluorophenyl)imino]-2,2,2-triphenyl-3,6-dihydro-2H-1,3,4,2lambda~5~-oxadiazaphosphinine-5-carbonitrile typically involves multi-step organic reactionsSpecific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound .
Industrial Production Methods
Industrial production methods for this compound may involve optimizing the synthetic routes to increase yield and purity. This can include the use of advanced techniques such as continuous flow reactors and automated synthesis systems to ensure consistent production quality .
Chemical Reactions Analysis
Types of Reactions
6-[(2-fluorophenyl)imino]-2,2,2-triphenyl-3,6-dihydro-2H-1,3,4,2lambda~5~-oxadiazaphosphinine-5-carbonitrile can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.
Reduction: Reduction reactions can modify the functional groups within the compound.
Substitution: The fluorophenyl and triphenyl groups can participate in substitution reactions, leading to the formation of new derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. Reaction conditions, including temperature, pressure, and solvent choice, play a significant role in determining the outcome of these reactions .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a wide range of functionalized compounds .
Scientific Research Applications
6-[(2-fluorophenyl)imino]-2,2,2-triphenyl-3,6-dihydro-2H-1,3,4,2lambda~5~-oxadiazaphosphinine-5-carbonitrile has several scientific research applications, including:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development, particularly in targeting specific molecular pathways.
Industry: Utilized in the development of advanced materials with unique properties.
Mechanism of Action
The mechanism of action of 6-[(2-fluorophenyl)imino]-2,2,2-triphenyl-3,6-dihydro-2H-1,3,4,2lambda~5~-oxadiazaphosphinine-5-carbonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or interference with cellular signaling processes .
Comparison with Similar Compounds
Similar Compounds
- 6-[(2-chlorophenyl)imino]-2,2,2-triphenyl-3,6-dihydro-2H-1,3,4-oxadiazaphosphinine-5-carbonitrile
- 6-[(2-bromophenyl)imino]-2,2,2-triphenyl-3,6-dihydro-2H-1,3,4-oxadiazaphosphinine-5-carbonitrile
Uniqueness
6-[(2-fluorophenyl)imino]-2,2,2-triphenyl-3,6-dihydro-2H-1,3,4,2lambda~5~-oxadiazaphosphinine-5-carbonitrile is unique due to the presence of the fluorophenyl group, which can significantly influence its chemical reactivity and biological activity compared to its chlorinated or brominated analogs .
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